Cas no 78221-55-3 (L-Cysteine, S-[(2,4,6-trimethylphenyl)methyl]-)

L-Cysteine, S-[(2,4,6-trimethylphenyl)methyl]- structure
78221-55-3 structure
Product Name:L-Cysteine, S-[(2,4,6-trimethylphenyl)methyl]-
CAS No:78221-55-3
MF:C13H19NO2S
MW:253.360462427139
CID:534853
PubChem ID:54322982
Update Time:2025-04-19

L-Cysteine, S-[(2,4,6-trimethylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • L-Cysteine, S-[(2,4,6-trimethylphenyl)methyl]-
    • (2R)-2-amino-3-[(2,4,6-trimethylphenyl)methylsulfanyl]propanoic acid
    • S-(2,4,6-trimethylbenzyl)cysteine
    • 78221-55-3
    • S-[(2,4,6-Trimethylphenyl)methyl]-L-cysteine
    • DTXSID20710578
    • AKOS011072706
    • Inchi: 1S/C13H19NO2S/c1-8-4-9(2)11(10(3)5-8)6-17-7-12(14)13(15)16/h4-5,12H,6-7,14H2,1-3H3,(H,15,16)/t12-/m0/s1
    • InChI Key: SSXXFEAMXGNNLK-LBPRGKRZSA-N
    • SMILES: S(C[C@@H](C(=O)O)N)CC1C(C)=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 253.11365002g/mol
  • Monoisotopic Mass: 253.11365002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 88.6Ų
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